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Compound of Interest

Compound Name: Levoglucosan-13C6

Cat. No.: B583477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

experimental applications of Levoglucosan-13C6. The information is intended to support

researchers, scientists, and professionals in drug development in the safe and effective use of

this isotopically labeled compound.

Chemical and Physical Properties
Levoglucosan-13C6 is the isotopically labeled form of Levoglucosan, an organic compound

formed during the pyrolysis of carbohydrates like cellulose.[1] It is widely used as a tracer for

biomass burning in environmental studies.[1] The inclusion of six carbon-13 atoms provides a

distinct mass signature, making it an ideal internal standard for quantitative analysis by mass

spectrometry.
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Property Value Reference

Molecular Formula ¹³C₆H₁₀O₅ [2]

Molecular Weight 168.10 g/mol [2]

Appearance Solid [3]

Melting Point 182-184 °C (unlabeled) [4]

Solubility Soluble in water and ethanol. [4]

Storage Temperature
Room temperature, away from

light and moisture.
[5]

Safety Data Sheet (SDS) Summary
The following tables summarize the key safety information for Levoglucosan-13C6. This

information is derived from the Safety Data Sheet provided by Cambridge Isotope Laboratories.

[5]

Hazard Identification
Hazard Class Classification

GHS Classification Not classified as hazardous

Potential Health Effects

To the best of current knowledge, the chemical,

physical, and toxicological properties have not

been thoroughly investigated. May be harmful if

inhaled, absorbed through the skin, or

swallowed. May cause eye, skin, and respiratory

tract irritation.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact Flush eyes with water as a precaution.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Handling and Storage
Aspect Recommendation

Safe Handling

Handle in accordance with good industrial

hygiene and safety practices. Avoid dust

formation. Provide appropriate exhaust

ventilation where dust is formed.

Storage
Store at room temperature away from light and

moisture. Keep in a suitable, closed container.

Personal Protective Equipment (PPE)
Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection Protective gloves and clothing.

Respiratory Protection
Use a NIOSH/CEN approved respirator when

appropriate.

Fire-Fighting Measures
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Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Special Hazards Not available.

Protective Equipment
Wear self-contained breathing apparatus and

full protective gear.

Accidental Release Measures
Aspect Recommendation

Personal Precautions
Avoid dust formation. Avoid breathing vapors,

mist, or gas.

Environmental Precautions Do not let the product enter drains.

Containment and Cleaning
Sweep up and shovel. Keep in suitable, closed

containers for disposal.

Experimental Protocols
Levoglucosan-13C6 is primarily utilized as an internal standard in analytical chemistry for the

quantification of levoglucosan in various matrices, particularly in environmental samples to

trace biomass burning.

Quantification of Levoglucosan in Ambient Aerosol
Filter Samples
This protocol describes a common method for analyzing levoglucosan in aerosol samples using

liquid chromatography-mass spectrometry (LC-MS).

Methodology:

Sample Preparation:
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Filter punches (4.5 cm²) are spiked with a known amount of Levoglucosan-13C6 as an

internal standard.

The filter is extracted three times with methanol in an ultrasonic bath for 30 minutes for

each extraction.

The extracts are combined and evaporated to dryness.

The residue is reconstituted in 1 mL of methanol, vortexed, and filtered through a nylon

syringe filter (0.2 µm).[5]

LC-MS Analysis:

The analysis is performed using a liquid chromatography system coupled with an

electrospray ionization mass spectrometer (LC-ESI-MS) in positive ionization mode.[5]

A mobile phase containing sodium acetate (2 mM) is used to promote the formation of

sodium adducts of levoglucosan and its labeled counterpart.[5]

A Benson Polymeric BP-100 Ca++ Carbohydrate Column is used for chromatographic

separation with a gradient of 10mM sodium acetate and methanol.[5]

Quantification:

Selected Ion Monitoring (SIM) is used to detect the sodium adducts.

The ion monitored for levoglucosan is m/z 185, and for Levoglucosan-13C6 is m/z 191.

[5]

The concentration of levoglucosan in the sample is determined by comparing the peak

area ratio of the analyte to the internal standard against a calibration curve.

Sample Preparation LC-MS Analysis

Aerosol Filter Sample Spike with
Levoglucosan-13C6

Ultrasonic Extraction
(Methanol, 3x) Evaporate to Dryness Reconstitute in Methanol

& Filter
LC-ESI-MS

(Positive Mode)
Inject Sample Quantification

(SIM of Na+ Adducts) Result

Levoglucosan
Concentration
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Click to download full resolution via product page

Workflow for Quantification of Levoglucosan in Aerosol Samples.

Synthesis of 13C-Labeled Levoglucosan
A gram-scale synthesis of 13C-labeled levoglucosan can be achieved in a single step from

commercially available 13C glucose.

Methodology:

Activation: 2-chloro-1,3-dimethylimidazolinium chloride is used to selectively activate the

anomeric carbon of the 13C-labeled glucose for substitution reactions.[4]

Conversion: The activated labeled glucose is then smoothly converted to the anhydroglucose

(Levoglucosan-13C6).[4]

Purification: The product is purified on a large scale using chromatography on silica gel.[4]
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One-Step Synthesis of Levoglucosan-13C6 from 13C-Glucose.

Logical Relationships in Analytical Applications
The primary application of Levoglucosan-13C6 is as an internal standard to ensure the

accuracy and precision of analytical measurements. The following diagram illustrates the

logical relationship between the analyte, the internal standard, and the final quantified result in

a typical mass spectrometry-based assay.
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Role of Levoglucosan-13C6 as an Internal Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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